Cas no 1807141-45-2 (5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide)

• Product Name: 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide
• CAS No: 1807141-45-2
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4891348
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-6-4(11)3(7(9)10)2-13-5(6)8(12)14/h2,7H,1H3,(H2,12,14)
• InChI Key： OMEZSKIKYGSXLJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(N)=O)=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide

Research Brief on 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide (CAS: 1807141-45-2): Recent Advances and Applications

5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide (CAS: 1807141-45-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide is its role as a versatile intermediate in the synthesis of more complex molecules. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in medicinal chemistry for constructing diverse molecular architectures. Additionally, the difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable building block in pharmaceutical research.

Recent publications have highlighted the compound's potential as a precursor in the development of kinase inhibitors. Kinases are a critical target in oncology, and the structural features of 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide make it a suitable scaffold for designing inhibitors that can modulate kinase activity. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinases involved in cancer cell proliferation, though further in vivo validation is required to confirm these findings.

Another notable application of this compound is in the field of agrochemicals. The difluoromethyl group is often associated with enhanced pesticidal activity, and researchers have explored its derivatives for use in crop protection. Studies have shown that modifications to the pyridine core can lead to compounds with potent herbicidal or fungicidal properties, offering new solutions for sustainable agriculture.

In conclusion, 5-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxamide (CAS: 1807141-45-2) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Ongoing research continues to uncover its diverse applications, and its role as a key intermediate in synthetic chemistry underscores its importance. Future studies should focus on optimizing its biological activity and exploring its mechanisms of action to fully realize its therapeutic and agricultural benefits.